Cas no 1690095-01-2 ((2R)-5,5-dimethylhexan-2-amine)

• Product Name: (2R)-5,5-dimethylhexan-2-amine
• CAS No: 1690095-01-2
• MF: C₈H₁₉N
• MW: 129.24316239357
• CID: 5806409
• PubChem ID: 93991727
• Update Time: 2025-06-23

(2R)-5,5-dimethylhexan-2-amine Chemical and Physical Properties

Names and Identifiers

• (R)-5,5-dimethylhexan-2-amine
• (2R)-5,5-dimethylhexan-2-amine
• 1690095-01-2
• EN300-1833108

• Inchi： 1S/C8H19N/c1-7(9)5-6-8(2,3)4/h7H,5-6,9H2,1-4H3/t7-/m1/s1
• InChI Key： DRVYQZPUPGQDQY-SSDOTTSWSA-N
• SMILES： N[C@H](C)CCC(C)(C)C

Computed Properties

• Exact Mass: 129.151749610g/mol
• Monoisotopic Mass: 129.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 71.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (2R)-5,5-dimethylhexan-2-amine

Comprehensive Overview of (2R)-5,5-dimethylhexan-2-amine (CAS No. 1690095-01-2): Properties, Applications, and Industry Insights

(2R)-5,5-dimethylhexan-2-amine (CAS No. 1690095-01-2) is a chiral amine compound with significant relevance in pharmaceutical and chemical research. Its unique stereochemistry and structural features make it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number 1690095-01-2 ensures precise identification in regulatory and scientific databases, while its systematic name highlights its chiral center and branched alkyl chain. Researchers and manufacturers increasingly seek high-purity (2R)-5,5-dimethylhexan-2-amine for asymmetric synthesis applications, driven by growing demand for enantioselective catalysts and therapeutic agents.

The pharmaceutical industry has shown particular interest in (2R)-5,5-dimethylhexan-2-amine due to its potential as a building block for central nervous system (CNS) drugs. Recent studies explore its incorporation into novel compounds targeting neurological disorders, a trending research area with high search volume in scientific literature. The compound's lipophilic nature and steric hindrance properties contribute to improved blood-brain barrier penetration, a key consideration in modern drug design. These characteristics align with current industry focus on brain-targeted therapeutics and precision medicine approaches.

From a synthetic chemistry perspective, CAS 1690095-01-2 represents an interesting case study in stereoselective synthesis. The (2R) configuration of this amine presents both challenges and opportunities in process development. Recent advances in enzymatic resolution and asymmetric hydrogenation have improved access to this chiral building block, addressing common search queries about efficient chiral amine synthesis. The compound's stability under various conditions makes it suitable for diverse organic transformations, including reductive amination and nucleophilic substitution reactions.

Analytical characterization of (2R)-5,5-dimethylhexan-2-amine typically involves chiral HPLC and optical rotation measurements to confirm enantiomeric purity—a critical quality parameter with high search interest among quality control professionals. The compound's volatility profile makes it amenable to gas chromatography analysis, while its amine functionality allows for derivatization strategies to enhance detection sensitivity. These analytical aspects are particularly relevant given the pharmaceutical industry's emphasis on quality by design (QbD) principles and regulatory compliance.

Material science applications of 1690095-01-2 are emerging as another area of exploration. The compound's potential as a ligand precursor in coordination chemistry has garnered attention in catalysis research. Its sterically demanding structure can influence metal complex geometry, affecting catalytic activity—a topic frequently searched in relation to asymmetric catalysis and transition metal complexes. This versatility positions (2R)-5,5-dimethylhexan-2-amine as a compound of interest for developing new chiral catalysts with applications in fine chemical production.

Environmental and safety considerations for CAS 1690095-01-2 follow standard amine handling protocols, with particular attention to its volatility and basic nature. Proper storage conditions and handling procedures are frequently searched topics, reflecting the compound's increasing laboratory use. The development of greener synthetic routes to access this chiral amine aligns with broader industry trends toward sustainable chemistry and reduced environmental impact—subjects generating significant online discussion and research interest.

The commercial landscape for (2R)-5,5-dimethylhexan-2-amine reflects growing demand from contract research organizations and pharmaceutical developers. Suppliers increasingly offer this compound in various packaging configurations and purity grades to meet diverse research needs. Market analysis indicates rising interest in custom synthesis services for this and related chiral amines, responding to search trends for tailored chemical solutions in drug discovery programs.

Future research directions for 1690095-01-2 may explore its potential in bioconjugation chemistry and prodrug design—areas generating substantial scientific inquiry. The compound's structural features suggest possible applications in developing targeted drug delivery systems, particularly for CNS indications. Such applications would leverage both the amine's reactivity and its chiral environment, addressing current challenges in therapeutic targeting and drug bioavailability enhancement.